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Compound of Interest

Rac propranolol B-D-glucuronide
Compound Name: ,
sodium salt

Cat. No.: B12350849

Get Quote

Executive Summary & Environmental Rationale

Compound Identity: Rac propranolol

-D-glucuronide sodium salt CAS: 66322-66-5 Application: Pharmaceutical reference standard,
metabolite tracking.

As a Senior Application Scientist, | must emphasize that disposal of this compound requires
more than checking a "Hazardous" vs. "Non-Hazardous" box. While the glucuronide metabolite
itself exhibits lower acute toxicity than the parent drug (propranolol), it represents a latent
environmental hazard.

The Scientific "Why": De-conjugation Risk Glucuronidation is a Phase Il metabolic pathway
used by the body to inactivate and solubilize drugs. However, in wastewater treatment plants
(WWTPSs), bacterial enzymes (

-glucuronidases) can hydrolyze this bond.

¢ Mechanism: The glucuronide moiety is cleaved by microbial activity.
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e Result: The inactive metabolite reverts to active Propranolol, a potent

-blocker known to cause endocrine disruption and chronic toxicity in aquatic life at ng/L
concentrations.

e Operational Mandate: Therefore, this compound must be treated with the same "Zero
Discharge" rigor as the parent API (Active Pharmaceutical Ingredient). Under no
circumstances should this compound be discharged into sink drains or sewer systems.

Pre-Disposal Handling & Safety

Before initiating disposal, ensure the immediate workspace is secured.

| : . PPE) .

Component Specification Rationale

Prevents inhalation of fine
Respiratory N95 or P100 Respirator particulates during solid waste

transfer.

o Prevents transdermal
Nitrile Gloves (Double-gloved ] ) )
Dermal absorption; the sodium salt is
recommended) )
highly water-soluble.

ocul Safety Glasses with Side Protects against dust ingress
cular

Shields or solution splashes.
Clothing Lab Coat (Buttoned) Standard barrier protection.

Spill Management (Immediate Action)

If a spill occurs prior to disposal:

e Solids: Do not dry sweep. Use a HEPA-filtered vacuum or wet-wipe method to prevent
aerosolization.

o Liquids: Absorb with inert material (vermiculite or chemical spill pads).
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o Containment: Place all cleanup materials into the specific pharmaceutical waste container
described below.

Disposal Workflows (Step-by-Step)
A. Solid Waste (Expired or Excess Powder)

Applicability: Pure substance, contaminated weighing boats, solid spill debris.

e Segregation: Isolate from general trash and biohazardous waste. Do not mix with oxidizers
or strong acids.

Primary Containment: Transfer the solid material into a wide-mouth high-density
polyethylene (HDPE) jar.

Labeling: Apply a "Non-RCRA Regulated Pharmaceutical Waste" label.

o Note: While not a P-listed or U-listed RCRA waste (EPA), it must be incinerated.

Secondary Containment: Place the HDPE jar into a clear, sealable plastic bag (4 mil
thickness) to prevent leakage during transport.

Final Disposition: Transfer to the facility's High-Temperature Incineration stream.

B. Liguid Waste (Stock Solutions & HPLC Effluents)

Applicability: Dissolved standards in water, methanol, or acetonitrile.
» Solvent Compatibility Check:
o Aqueous/Buffer Solutions: Can be aggregated into "Aqueous Pharmaceutical Waste."

o Organic Solvents (MeOH/ACN): Must be aggregated into "Flammable/Solvent
Pharmaceutical Waste."

o Collection: Pour into a dedicated solvent waste carboy (HDPE or Glass).

o Critical: Ensure the carboy is equipped with a vented cap to prevent pressure buildup.
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o Labeling: Label clearly with constituents (e.g., "Methanol (90%), Water (10%), Trace
Propranolol Glucuronide").

 Final Disposition:Fuel Blending or Incineration.

o Why: Fuel blending recovers energy from the solvent while destroying the pharmaceutical
compound thermally.

Visualized Decision Matrix

The following diagram outlines the logical decision tree for disposing of Rac propranolol

-D-glucuronide sodium salt, ensuring compliance and environmental safety.
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Waste Generation:

Rac Propranolol
B-D-Glucuronide Na Salt

Determine Physical State

Powder/Debris Solution
Solid Waste Liquid Waste
(Powder, Wipes, Weigh Boats) (Stock Solutions, HPLC)

Container:

2
HDPE Jar + Sealable Bag Solvent Base*

Water/Buffer MeOH/ACN

. Labek : Organic Solvent Stream
Non-RCRA Pharm Waste Aqueous Stream (Flammable)
(Do Not Flush)

Final Disposal Method:
High-Temperature Incineration

Click to download full resolution via product page

Caption: Operational workflow for segregating and disposing of propranolol glucuronide waste
streams to ensure thermal destruction.

Regulatory Compliance & Classification

Adhering to these codes ensures your facility passes audits and meets global environmental
standards.
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Regulatory Body Classification Code/Description Action

Not Listed (P/U List).

However, regulated Incinerate. Do not
US EPA (RCRA) Non-Hazardous*
under Subpart P sewer.
(Sewering Ban).
18 01 09 (Medicines
] other than those ] ] ]
European Union EWC Code ) ) Incineration required.
mentioned in 18 01
08)
H302 (Harmful if Handle with standard
GHS (Safety) Acute Tox. 4 ) )
swallowed) chemical hygiene.
N/A (Not a DOT ]
_ Secure packaging to
Transport (DOT) Non-Regulated Hazardous Material

prevent spills.
for transport)

Note on RCRA: While not a federally listed hazardous waste, many states (e.g., CA, MN, WA)
have stricter regulations that may classify all pharmaceutical waste as hazardous. Always
default to incineration to satisfy the strictest interpretation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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